Cas no 99385-76-9 (6-hydroxychroman-5-carbaldehyde)

6-hydroxychroman-5-carbaldehyde structure
99385-76-9 structure
Product Name:6-hydroxychroman-5-carbaldehyde
CAS No:99385-76-9
MF:C10H10O3
MW:178.184603214264
CID:2108201
PubChem ID:13564460
Update Time:2025-04-21

6-hydroxychroman-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-hydroxychroman-5-carbaldehyde
    • 99385-76-9
    • SCHEMBL10600616
    • UBTQQLHHEDIWRK-UHFFFAOYSA-N
    • 6-hydroxy-3,4-dihydrobenzopyran-5 -carboxaldehyde
    • 6-hydroxy-dihydrobenzopyran- 5-carboxaldehyde
    • 6-hydroxy-3,4-dihydrobenzopyran-5- carboxaldehyde
    • DA-19914
    • 6-hydroxy-3,4-dihydrobenzopyran-5-carboxaldehyde
    • Inchi: 1S/C10H10O3/c11-6-8-7-2-1-5-13-10(7)4-3-9(8)12/h3-4,6,12H,1-2,5H2
    • InChI Key: UBTQQLHHEDIWRK-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=C(C=O)C=2CCC1)O

Computed Properties

  • Exact Mass: 178.062994177Da
  • Monoisotopic Mass: 178.062994177Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.5Ų
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